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Compound of Interest

Compound Name:
tert-Butyl (3-methylpyrrolidin-3-

yl)carbamate

Cat. No.: B183127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl (3-methylpyrrolidin-3-yl)carbamate (CAS No. 147459-52-7) is a heterocyclic

organic compound that serves as a valuable building block in medicinal chemistry and drug

discovery. Its structure incorporates a pyrrolidine ring, a common scaffold in many biologically

active compounds, and a tert-butyloxycarbonyl (Boc) protecting group on a primary amine. The

presence of a gem-dimethyl group at the 3-position of the pyrrolidine ring offers unique

conformational constraints and metabolic stability to molecules that incorporate this moiety.

This guide provides a comprehensive overview of its chemical and physical properties, a

detailed synthesis protocol, and its applications in research and development.

Physicochemical Properties
A summary of the key physicochemical properties of tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate is presented in the table below. These properties are essential for its handling,

storage, and application in chemical synthesis.
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Property Value Reference(s)

CAS Number 147459-52-7 [1][2][3][4][5][6]

Molecular Formula C₁₀H₂₀N₂O₂ [1][2][3][5]

Molecular Weight 200.28 g/mol [1][2][7]

IUPAC Name
tert-butyl N-(3-methylpyrrolidin-

3-yl)carbamate
[1]

Melting Point 32-33 °C [1]

Boiling Point (Predicted) 289.8 ± 29.0 °C at 760 mmHg [1][7]

Density (Predicted) 1.02 ± 0.1 g/cm³ [7]

Appearance Solid

Storage Temperature 2-8°C, in a dry, dark place [6]

Synthesis
The synthesis of tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is typically achieved through

a two-step process: the synthesis of the precursor amine, 3-methyl-3-pyrrolidinamine, followed

by the protection of the primary amine with a tert-butyloxycarbonyl (Boc) group.

Synthesis of 3-methyl-3-pyrrolidinamine (Precursor)
The synthesis of the pyrrolidine ring is a fundamental step. While various methods exist for

pyrrolidine synthesis, a common approach involves the cyclization of a suitable precursor.

Experimental Workflow: Synthesis of 3-methyl-3-pyrrolidinamine
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Starting Materials
(e.g., 1,4-dihalobutane derivative)

Cyclization Reaction
(with a suitable amine)
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3-methyl-3-pyrrolidinamine
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Caption: General workflow for the synthesis of the 3-methyl-3-pyrrolidinamine precursor.

Boc Protection of 3-methyl-3-pyrrolidinamine
The protection of the primary amine of 3-methyl-3-pyrrolidinamine with a Boc group is a

standard procedure in organic synthesis to prevent its reaction in subsequent synthetic steps.

[8][9]

Experimental Protocol: N-tert-Butoxycarbonylation

Dissolution: Dissolve 3-methyl-3-pyrrolidinamine (1.0 equivalent) in a suitable solvent such

as dichloromethane (DCM) or a mixture of water and acetone.[10][11]

Base Addition: Add a base, such as triethylamine (1.2 equivalents) or sodium bicarbonate, to

the solution.[10]

Reagent Addition: Cool the mixture to 0°C using an ice bath. Slowly add a solution of di-tert-

butyl dicarbonate (Boc₂O, 1.1 equivalents) in the same solvent.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.[8]

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction with a saturated aqueous

solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent like DCM.

Purification: Wash the combined organic layers with water and brine. Dry the organic layer

over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to

yield the crude product.

Final Product: If necessary, purify the crude product by column chromatography on silica gel

to obtain pure tert-Butyl (3-methylpyrrolidin-3-yl)carbamate.

Logical Relationship: Boc Protection Reaction

3-methyl-3-pyrrolidinamine

tert-Butyl (3-methylpyrrolidin-3-yl)carbamate

 Nucleophilic attack on Boc₂O

Di-tert-butyl dicarbonate
(Boc Anhydride)

Base
(e.g., Triethylamine)

 Deprotonates amine

Click to download full resolution via product page

Caption: Key components and their roles in the Boc protection of the precursor amine.

Spectroscopic Data
While specific, experimentally-derived spectra for tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate are not readily available in public databases, chemical suppliers like BLDpharm

indicate the availability of NMR, HPLC, and LC-MS data upon request.[6] For reference, the

expected spectral characteristics can be inferred from the known spectra of similar Boc-

protected amines.

Applications in Drug Discovery and Development
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tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is primarily utilized as a building block in the

synthesis of more complex molecules, particularly in the development of novel therapeutic

agents. The Boc-protected amine allows for the selective modification of other parts of the

molecule.

The pyrrolidine scaffold is a key feature in many pharmaceuticals due to its ability to introduce

conformational rigidity and improve pharmacokinetic properties. The gem-dimethyl substitution

at the 3-position can further enhance metabolic stability by sterically hindering enzymatic

degradation.

While specific signaling pathways directly modulated by this compound are not documented, its

incorporation into larger molecules can lead to compounds with a wide range of biological

activities. For instance, pyrrolidine derivatives are found in drugs targeting the central nervous

system, as well as in antiviral and antibacterial agents.[12]

Safety and Handling
tert-Butyl (3-methylpyrrolidin-3-yl)carbamate should be handled with appropriate safety

precautions in a laboratory setting.

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]
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It is recommended to handle this compound in a well-ventilated area, using personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. americanelements.com [americanelements.com]

2. tert-Butyl (3-methylpyrrolidin-3-yl)carbamate - Amerigo Scientific [amerigoscientific.com]

3. calpaclab.com [calpaclab.com]

4. tert-Butyl (3-methylpyrrolidin-3-yl)carbamate - AbacipharmTech-Global Chemical supplier
[abacipharma.com]

5. manchesterorganics.com [manchesterorganics.com]

6. 147459-52-7|tert-Butyl (3-methylpyrrolidin-3-yl)carbamate|BLD Pharm [bldpharm.com]

7. chembk.com [chembk.com]

8. fishersci.co.uk [fishersci.co.uk]

9. Boc-Protected Amino Groups [organic-chemistry.org]

10. benchchem.com [benchchem.com]

11. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-
Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

12. WO2010065447A3 - A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i -
carboxylate and intermediates therefor - Google Patents [patents.google.com]

To cite this document: BenchChem. [In-Depth Technical Guide: tert-Butyl (3-methylpyrrolidin-
3-yl)carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183127#key-characteristics-of-tert-butyl-3-
methylpyrrolidin-3-yl-carbamate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://americanelements.com/cas/147459-52-7
https://www.benchchem.com/product/b183127?utm_src=pdf-custom-synthesis
https://americanelements.com/cas/147459-52-7
https://www.amerigoscientific.com/tert-butyl-3-methylpyrrolidin-3-ylcarbamate-item-249667.html
https://www.calpaclab.com/tert-butyl-n-3-methylpyrrolidin-3-yl-carbamate-min-97-100-mg/ala-t174312-100mg
http://www.abacipharma.com/AB16278
http://www.abacipharma.com/AB16278
https://www.manchesterorganics.com/W52483
https://www.bldpharm.com/products/147459-52-7.html
https://www.chembk.com/en/chem/tert-Butyl%20(3-Methylpyrrolidin-3-yl)carbaMate
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amine-protection-deprotection.html
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_R_N_Boc_3_pyrrolidinol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://patents.google.com/patent/WO2010065447A3/en
https://patents.google.com/patent/WO2010065447A3/en
https://www.benchchem.com/product/b183127#key-characteristics-of-tert-butyl-3-methylpyrrolidin-3-yl-carbamate
https://www.benchchem.com/product/b183127#key-characteristics-of-tert-butyl-3-methylpyrrolidin-3-yl-carbamate
https://www.benchchem.com/product/b183127#key-characteristics-of-tert-butyl-3-methylpyrrolidin-3-yl-carbamate
https://www.benchchem.com/product/b183127#key-characteristics-of-tert-butyl-3-methylpyrrolidin-3-yl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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